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Compound of Interest

Compound Name: Sodium adipate

Cat. No.: B1210749 Get Quote

Sodium Adipate: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molecular structure, chemical

formula, and physicochemical properties of sodium adipate. It includes detailed experimental

protocols for its synthesis and analysis, alongside a summary of its key quantitative data. This

document is intended to serve as a valuable resource for professionals in research, science,

and drug development.

Introduction
Sodium adipate, the sodium salt of adipic acid, is a dicarboxylic acid salt with the chemical

formula Na₂C₆H₈O₄.[1][2] It is also known by its IUPAC name, disodium hexanedioate.[3] This

compound is widely utilized across various industries, including food, pharmaceuticals, and

polymer science. In the food industry, it is recognized as a food additive with the E number

E356, where it functions as a buffering agent and acidity regulator.[2][3] Its ability to maintain a

stable pH makes it a crucial ingredient in many processed foods.[4]

For drug development professionals, sodium adipate presents significant interest due to its

application in drug delivery systems. It has been incorporated into polymeric coatings of

hydrophilic monolithic systems to modulate the intragel pH, which can lead to a zero-order
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release of hydrophilic drugs.[3] Furthermore, its dicarboxylate nature makes it an excellent

ligand in the formation of metal-organic frameworks (MOFs).[4]

Molecular Structure and Formula
The chemical formula for sodium adipate is C₆H₈Na₂O₄.[5] Its structure consists of a six-

carbon aliphatic chain with carboxylate groups at both ends, each associated with a sodium

ion.

Below is a diagram illustrating the molecular structure of sodium adipate.
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Caption: Molecular structure of Sodium Adipate.

Physicochemical Properties
Sodium adipate is a white, odorless crystalline powder.[6][7] It is readily soluble in water.[6] A

summary of its key quantitative properties is presented in the table below.
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Property Value Reference

Molecular Formula C₆H₈Na₂O₄ [5]

Molar Mass 190.10 g/mol [7][8]

Appearance White crystalline powder [6][7]

Melting Point Decomposes at 440 °C [5]

Solubility in Water Soluble [5]

CAS Number 7486-38-6 [8]

E Number E356 [2]

Experimental Protocols
Synthesis of Sodium Adipate
4.1.1. Neutralization of Adipic Acid with Sodium Hydroxide

This method involves a direct acid-base neutralization reaction.[4]

Materials: Adipic acid (C₆H₁₀O₄), Sodium hydroxide (NaOH), Deionized water.

Procedure:

Dissolve a known quantity of adipic acid in deionized water.

Slowly add a stoichiometric amount of sodium hydroxide solution to the adipic acid

solution while continuously monitoring the pH.

The reaction is considered complete when a neutral pH is achieved.

Evaporate the water from the resulting solution to obtain solid sodium adipate.[4]

4.1.2. Saponification of Dimethyl Adipate

This method involves the hydrolysis of an ester.[4]
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Materials: Dimethyl adipate, Sodium hydroxide (NaOH), Acetonitrile, Water.

Procedure:

Dissolve dimethyl adipate in acetonitrile and heat the solution.

Add an aqueous solution of sodium hydroxide to the reaction mixture.

Reflux the mixture for several hours.

Filter the resulting solution while it is still hot.

Collect and dry the solid sodium adipate.[4]

Analytical Methods for Quality Control
4.2.1. Purity Determination by Titration

This is a classical method for determining the purity of sodium adipate.

Principle: The assay of the sodium salt of a weak acid can be determined by titration with a

strong acid in a non-aqueous solvent.

Procedure:

Dissolve an accurately weighed sample of sodium adipate in glacial acetic acid.

Titrate the solution with a standardized solution of perchloric acid in dioxane.

Determine the endpoint potentiometrically.

4.2.2. Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass

Spectrometry (GC-MS) are modern techniques for the quantitative analysis of adipates.[1]

HPLC Method:
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Principle: Separation of the analyte based on its affinity to the stationary and mobile

phases.

Typical Conditions:

Column: C18 reverse-phase column.

Mobile Phase: A gradient of an aqueous buffer (e.g., phosphate buffer at a controlled

pH) and an organic solvent (e.g., acetonitrile or methanol).

Detection: UV detection at a suitable wavelength (typically around 210 nm).

Procedure: Prepare standard solutions of sodium adipate of known concentrations to

create a calibration curve. Inject the sample solution and quantify the amount of sodium
adipate by comparing its peak area to the calibration curve.

4.2.3. Spectroscopic Analysis

Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy are used to confirm the

identity and structure of the synthesized sodium adipate.

Infrared (IR) Spectroscopy:

The IR spectrum of sodium adipate will show a characteristic strong absorption band for

the carboxylate (COO⁻) group, typically in the region of 1610-1550 cm⁻¹ and 1420-1335

cm⁻¹. The absence of a broad O-H stretch from the carboxylic acid (around 3000 cm⁻¹)

and the C=O stretch of the acid (around 1700 cm⁻¹) confirms the formation of the salt.[7]

¹H NMR Spectroscopy:

In D₂O, the ¹H NMR spectrum of sodium adipate typically shows two multiplets. The

protons on the carbons alpha to the carboxylate groups (CH₂) appear around δ 2.2 ppm,

and the protons on the beta carbons (CH₂) appear around δ 1.5-1.6 ppm.[9]

Applications in Research and Drug Development
Sodium adipate's role as a buffering agent is pivotal in pharmaceutical formulations, where

maintaining a specific pH is critical for drug stability and efficacy.[6][10] Its use in controlled-
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release drug delivery systems is an area of active research. By incorporating sodium adipate
into polymer matrices, researchers can achieve a pH-independent release profile for weakly

acidic and basic drugs.[3] This is particularly advantageous for oral dosage forms that must

traverse the varying pH environments of the gastrointestinal tract.

Furthermore, the adipate dianion can act as a linker in the synthesis of metal-organic

frameworks (MOFs). These materials have a wide range of potential applications, including gas

storage, catalysis, and as carriers for drug delivery. The ability to form stable frameworks with

various metal ions makes sodium adipate a versatile building block for materials scientists.[4]

Below is a diagram illustrating the logical workflow for the quality control of synthesized

sodium adipate.
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Caption: Quality control workflow for sodium adipate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact
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